Cas no 851781-11-8 (N-{4-5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851781-11-8
• MF: C₁₉H₂₂FN₃O₄S₂
• MW: 439.524085521698
• CID: 6024569
• PubChem ID: 5054109
• Update Time: 2025-07-29

N-{4-5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(5-(2-fluorophenyl)-1-(propylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[5-(2-fluorophenyl)-4,5-dihydro-1-(propylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• 851781-11-8
• N-{4-[5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• F0622-0048
• EU-0059390
• AKOS024588223
• N-[4-[3-(2-fluorophenyl)-2-propylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• Inchi： 1S/C19H22FN3O4S2/c1-3-12-29(26,27)23-19(16-6-4-5-7-17(16)20)13-18(21-23)14-8-10-15(11-9-14)22-28(2,24)25/h4-11,19,22H,3,12-13H2,1-2H3
• InChI Key： KNMNPTCSMIOBGS-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC=C3F)N(S(CCC)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 439.10357670g/mol
• Monoisotopic Mass: 439.10357670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 578.1±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{4-5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{4-[5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide: A Comprehensive Overview

The compound N-{4-[5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 851781-11-8) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug design due to their unique chemical properties and bioavailability profiles. The structure of this compound incorporates a pyrazole ring, a fluorophenyl group, and a propane sulfonyl moiety, making it a complex yet intriguing molecule for scientific exploration.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives as scaffolds for developing bioactive compounds. The presence of the fluorophenyl group in this molecule adds electronic diversity, enhancing its ability to interact with biological targets such as enzymes or receptors. Additionally, the sulfonyl group contributes to the compound's stability and solubility, which are critical factors in drug delivery systems. These structural features collectively position this compound as a promising candidate for further investigation in therapeutic areas such as oncology, inflammation, and infectious diseases.

One of the most notable aspects of this compound is its potential as a modulator of kinase activity. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Preclinical studies have demonstrated that this compound exhibits selective inhibition against specific kinases, suggesting its potential as a lead molecule for drug development. Furthermore, its sulfonamide functionality has been shown to enhance its ability to penetrate cellular membranes, thereby improving its efficacy in targeting intracellular pathways.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the fluorophenyl and sulfonyl groups via coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and high-throughput screening techniques. These advancements have significantly improved the scalability of the synthesis process, making it more amenable to large-scale production for preclinical testing.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as moderate oral bioavailability and prolonged half-life, which are essential for achieving therapeutic concentrations in vivo. Studies conducted in animal models have shown that it exhibits minimal toxicity at therapeutic doses, indicating a promising safety profile. However, further research is required to fully characterize its pharmacokinetic parameters and toxicity profile across different species.

Recent breakthroughs in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins, revealing key interactions such as hydrogen bonding and hydrophobic interactions that contribute to its bioactivity. Such computational approaches are invaluable for guiding iterative optimization of the compound's structure to enhance its potency and selectivity.

In conclusion, N-{4-[5-(2-fluorophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 851781-11-8) represents a cutting-edge chemical entity with immense potential in drug discovery. Its unique structural features, combined with advancements in synthetic and computational chemistry, make it an exciting candidate for addressing unmet medical needs across various therapeutic areas.